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Compound of Interest

Compound Name: Methyl 2-(chlorosulfonyl)benzoate

Cat. No.: B1294870

Methyl 2-(chlorosulfonyl)benzoate: A Technical
Overview

For Immediate Release

This document provides a concise technical summary of the key molecular properties of
Methyl 2-(chlorosulfonyl)benzoate, a chemical compound of interest to researchers and
professionals in the fields of organic synthesis and drug development.

Core Molecular Data

The fundamental molecular characteristics of Methyl 2-(chlorosulfonyl)benzoate are
presented below. This data is essential for stoichiometric calculations, analytical
characterization, and experimental design.

Property Value

Molecular Formula C8H7CIO4S[1][2][3]
Molecular Weight 234.66 g/mol [1][3]

CAS Number 26638-43-7[1][2][3]

Experimental Considerations and Methodologies

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1294870?utm_src=pdf-interest
https://www.benchchem.com/product/b1294870?utm_src=pdf-body
https://www.benchchem.com/product/b1294870?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9665499.htm
https://www.thermofisher.com/order/catalog/product/B23211.06
https://m.chemicalbook.com/ProductChemicalPropertiesCB9665499_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9665499.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB9665499_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9665499.htm
https://www.thermofisher.com/order/catalog/product/B23211.06
https://m.chemicalbook.com/ProductChemicalPropertiesCB9665499_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The determination of the molecular weight and formula of a pure compound like Methyl 2-
(chlorosulfonyl)benzoate is typically achieved through a combination of standard analytical
techniques.

e Mass Spectrometry (MS): This is the primary technique for determining the molecular weight
of a compound with high accuracy. By ionizing the molecule and measuring its mass-to-
charge ratio, the exact molecular mass can be ascertained. High-resolution mass
spectrometry (HRMS) can further provide the elemental composition, confirming the
molecular formula.

o Elemental Analysis: This experimental method determines the percentage composition of
each element (carbon, hydrogen, chlorine, sulfur) in the compound. The resulting
percentages are used to derive the empirical formula, which can then be compared with the
molecular formula obtained from mass spectrometry.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: While not a direct measure of molecular
weight, *H and 3C NMR spectroscopy are crucial for elucidating the chemical structure of the
molecule. By confirming the number and types of protons and carbon atoms, NMR data
provides strong corroborating evidence for the molecular formula.

« Titration: As indicated by some suppliers, an aqueous acid-base titration can be used to
determine the purity or assay of the compound, which is a critical parameter for any
guantitative experimental work.[2]

The synthesis of this compound can involve reactions such as the treatment of methyl o-
aminobenzoate with a diazotization agent followed by reaction with sulfur dioxide in the
presence of a copper catalyst, although specific industrial protocols may vary.

Logical Data Relationship

The relationship between the compound's identity and its core properties is fundamental. The
chemical name defines a specific structure, from which the molecular formula is derived, and
subsequently, the molecular weight is calculated.
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Methyl 2-(chlorosulfonyl)benzoate

has formula

Molecular Formula
C8H7ClO4S

results in

Molecular Weight
234.66 g/mol

Click to download full resolution via product page

Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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